Cas no 1565575-14-5 (3-(1,3-thiazol-5-yl)methylazetidin-3-ol)

• Product Name: 3-(1,3-thiazol-5-yl)methylazetidin-3-ol
• CAS No: 1565575-14-5
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6262509
• PubChem ID: 112641997
• Update Time: 2025-08-03

3-(1,3-thiazol-5-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-5-yl)methylazetidin-3-ol
• 3-[(1,3-thiazol-5-yl)methyl]azetidin-3-ol
• 1565575-14-5
• EN300-1837751

• Inchi： 1S/C7H10N2OS/c10-7(3-9-4-7)1-6-2-8-5-11-6/h2,5,9-10H,1,3-4H2
• InChI Key： VGDBDEQBSDEOTI-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC1(CNC1)O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(1,3-thiazol-5-yl)methylazetidin-3-ol

Comprehensive Overview of 3-(1,3-thiazol-5-yl)methylazetidin-3-ol (CAS No. 1565575-14-5): Properties, Applications, and Research Insights

The compound 3-(1,3-thiazol-5-yl)methylazetidin-3-ol (CAS No. 1565575-14-5) is a heterocyclic organic molecule featuring a unique structural framework combining a thiazole ring and an azetidine scaffold. This hybrid structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity and versatility in drug design. The presence of both thiazole and azetidine moieties contributes to its distinct physicochemical properties, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 3-(1,3-thiazol-5-yl)methylazetidin-3-ol has surged, driven by the need for innovative therapeutic agents and functional materials. Researchers are particularly interested in its potential as a bioisostere or pharmacophore in drug discovery, given its ability to modulate biological targets. The compound's hydrogen-bonding capacity and steric properties make it an attractive building block for designing molecules with improved pharmacokinetic profiles.

The synthesis of 3-(1,3-thiazol-5-yl)methylazetidin-3-ol typically involves multi-step organic reactions, including cyclization and functional group interconversion strategies. Its CAS No. 1565575-14-5 serves as a unique identifier in chemical databases, facilitating research collaboration and patent protection. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From an application perspective, 3-(1,3-thiazol-5-yl)methylazetidin-3-ol has shown promise in various domains. In pharmaceutical research, it serves as a key intermediate for developing potential enzyme inhibitors and receptor modulators. The thiazole component is known for its prevalence in FDA-approved drugs, while the azetidine ring offers conformational rigidity that can enhance target binding affinity. These features align with current trends in fragment-based drug discovery and structure-activity relationship studies.

Environmental and safety considerations for 3-(1,3-thiazol-5-yl)methylazetidin-3-ol are crucial aspects of its handling and application. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. Researchers frequently search for information about its solubility, stability, and storage conditions, which are essential for experimental reproducibility and safety compliance.

The commercial availability of 3-(1,3-thiazol-5-yl)methylazetidin-3-ol (CAS No. 1565575-14-5) through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and bulk synthesis options are common queries among potential users, reflecting the growing interest in this compound. Its application potential extends beyond pharmaceuticals to areas like material science and catalysis, where heterocyclic compounds play pivotal roles.

Recent patent literature reveals increasing intellectual property activity surrounding derivatives of 3-(1,3-thiazol-5-yl)methylazetidin-3-ol, particularly in therapeutic areas such as central nervous system disorders and metabolic diseases. This trend underscores the compound's significance in contemporary drug discovery efforts. The thiazole-azetidine hybrid structure represents an emerging motif in medicinal chemistry, offering opportunities for lead optimization and property-based design.

Quality control aspects of 3-(1,3-thiazol-5-yl)methylazetidin-3-ol are critical for research applications. Analytical methods development for this compound typically focuses on HPLC purity assessment and chiral separation when applicable. The scientific community continues to investigate its structure-property relationships, with computational chemistry playing an increasingly important role in predicting its behavior in biological systems.

Future research directions for 3-(1,3-thiazol-5-yl)methylazetidin-3-ol may explore its potential in combinatorial chemistry libraries and high-throughput screening platforms. The compound's modular structure allows for diverse structural modifications, enabling the creation of focused libraries for specific biological targets. As the pharmaceutical industry emphasizes molecular complexity and three-dimensionality in drug candidates, compounds like this azetidine derivative gain additional relevance.

In conclusion, 3-(1,3-thiazol-5-yl)methylazetidin-3-ol (CAS No. 1565575-14-5) represents an intriguing chemical entity with broad potential across multiple scientific disciplines. Its unique structural features and demonstrated utility in drug discovery make it a valuable subject for ongoing research. As synthetic methodologies advance and biological screening technologies evolve, this compound and its derivatives will likely continue to attract significant interest from both academic and industrial researchers.